Chloromethyldimethyl-2-phenylethylsilane

• Molecular Formula: C11H17ClSi
• Molecular Weight: 212.79 g/mol
• IUPAC Name: chloromethyl-dimethyl-(2-phenylethyl)silane
• InChI: InChI=1S/C11H17ClSi/c1-13(2,10-12)9-8-11-6-4-3-5-7-11/h3-7H,8-10H2,1-2H3
• InChI Key: ZLGORJNWAUDTIV-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(CCC1=CC=CC=C1)CCl

Description

Chloromethyldimethyl-2-phenylethylsilane is a useful research compound. Its molecular formula is C11H17ClSi and its molecular weight is 212.79 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-phenylethylmagnesium bromide, prepared from 2-phenylethyl bromide (9.25 g, 50 mmol) and magnesium (1.34 g, 55 mmol) in tetrahydrofuran (50 ml), is added chlorochlormethyldimethylsilane (6.43 g, 45 mmol) in tetrahydrofuran (25 ml). The mixture is refluxed for 18 hours, cooled to 0° C. and hydrolyzed with 3N HCl (50 ml). The mixture is then poured in water (50 ml) and diethyl ether (50 ml), the organic layer is washed with water, brine, dried over MgSO4 and the solvents removed in vacuo. Fractional distillation affords the title compound (5.15 g, 48.5% yield).